![molecular formula C12H16N2O4 B2889955 Tert-butyl 3-(4-formyl-1,3-oxazol-5-yl)azetidine-1-carboxylate CAS No. 2344681-25-8](/img/structure/B2889955.png)
Tert-butyl 3-(4-formyl-1,3-oxazol-5-yl)azetidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tert-butyl 3-(4-formyl-1,3-oxazol-5-yl)azetidine-1-carboxylate is a useful research compound. Its molecular formula is C12H16N2O4 and its molecular weight is 252.27. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Highly Stereoselective Hydroformylation
Tert-butyl derivatives have been utilized in highly stereoselective hydroformylation reactions, producing key intermediates for synthesizing homochiral amino acid derivatives. These derivatives are of considerable synthetic value due to their applications in drug development and the synthesis of biologically active molecules (Kollár & Sándor, 1993).
Novel Building Blocks for Cycloaddition Reactions
The compound and its related structures have been explored as masked 1,3- and 1,4-dipoles for formal [3 + 2] and [4 + 2] cycloaddition reactions. Such reactions yield imidazoline, oxazolidine, and tetrahydropyrimidine products, demonstrating the compound’s utility in creating diverse heterocyclic architectures (Yadav & Sriramurthy, 2005).
Synthesis of Azetidine-3-carboxylic Acids
Protected 3-haloazetidines, derived from the tert-butyl azetidine framework, serve as versatile building blocks for synthesizing azetidine-3-carboxylic acid derivatives. These derivatives are crucial in medicinal chemistry, offering a pathway to novel drug candidates (Ji, Wojtas, & Lopchuk, 2018).
Development of Bifunctional Compounds
The synthesis of tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate highlights the potential for developing novel compounds. These bifunctional compounds provide a convenient entry point for further selective derivations, accessing chemical spaces complementary to existing frameworks (Meyers et al., 2009).
Intermediate in Anticancer Drug Synthesis
Tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate is a key intermediate in synthesizing small molecule anticancer drugs. Its synthesis from commercially available materials demonstrates the compound’s significance in developing treatments for cancer (Zhang, Ye, Xu, & Xu, 2018).
Mechanism of Action
Mode of Action
The presence of the oxazole and azetidine moieties in its structure suggests that it might interact with biological targets through hydrogen bonding, dipole-dipole interactions, and van der waals forces .
Pharmacokinetics
Therefore, its bioavailability and pharmacokinetic profile remain to be determined .
Action Environment
Factors such as temperature, pH, and the presence of other biological molecules could potentially affect the compound’s activity .
Properties
IUPAC Name |
tert-butyl 3-(4-formyl-1,3-oxazol-5-yl)azetidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O4/c1-12(2,3)18-11(16)14-4-8(5-14)10-9(6-15)13-7-17-10/h6-8H,4-5H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQNNGVNMCVXVMV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(C1)C2=C(N=CO2)C=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.